Cas no 2548993-64-0 (3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine)

• Product Name: 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine
• CAS No: 2548993-64-0
• MF: C₁₆H₂₁N₅
• MW: 283.371442556381
• CID: 5310902
• PubChem ID: 154830585
• Update Time: 2025-07-09

3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine Chemical and Physical Properties

Names and Identifiers

• AKOS040720238
• F6725-2490
• 2548993-64-0
• 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine
• 4-[3-(Hexahydrocyclopenta[c]pyrrol-2(1H)-yl)-1-azetidinyl]pyrazolo[1,5-a]pyrazine

• Inchi： 1S/C16H21N5/c1-2-12-8-19(9-13(12)3-1)14-10-20(11-14)16-15-4-5-18-21(15)7-6-17-16/h4-7,12-14H,1-3,8-11H2
• InChI Key： CUXGKDFAMPQKLQ-UHFFFAOYSA-N
• SMILES： C12=CC=NN1C=CN=C2N1CC(N2CC3CCCC3C2)C1

Computed Properties

• Exact Mass: 283.17969569g/mol
• Monoisotopic Mass: 283.17969569g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 384
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 36.7Ų

Experimental Properties

• Density: 1.49±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• pka: 8.77±0.20(Predicted)

Additional information on 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine

Comprehensive Analysis of 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine (CAS No. 2548993-64-0)

The compound 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine (CAS No. 2548993-64-0) has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This heterocyclic molecule combines a pyrazolo[1,5-a]pyrazine core with an azetidine moiety, linked via a octahydrocyclopenta[c]pyrrole bridge. Such intricate architecture makes it a promising candidate for drug discovery, particularly in targeting protein-protein interactions (PPIs) and modulating enzyme activity.

Recent advancements in artificial intelligence (AI) and machine learning (ML) have accelerated the exploration of novel compounds like 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine. Researchers are leveraging computational tools to predict its binding affinity, pharmacokinetics, and safety profiles, addressing common queries such as "How does AI aid in drug design?" or "What are the latest breakthroughs in heterocyclic chemistry?" These technologies not only reduce experimental costs but also enhance the precision of molecular optimization.

The pyrazolo[1,5-a]pyrazine scaffold is a focal point in current pharmaceutical research due to its versatility in mimicking purine bases, a feature highly relevant to oncology and immunology. Coupled with the constrained azetidine ring, this compound exhibits improved metabolic stability—a critical factor debated in forums like "How to enhance drug half-life?" or "What are the best strategies for reducing hepatic clearance?" Such discussions underscore the growing demand for structurally innovative molecules that balance efficacy and safety.

From a synthetic chemistry perspective, the octahydrocyclopenta[c]pyrrole linker in CAS No. 2548993-64-0 introduces stereochemical complexity, sparking interest in asymmetric catalysis. Laboratories worldwide are investigating scalable routes to this intermediate, aligning with trends like "green chemistry" and "flow synthesis." Environmental concerns have also driven searches for "sustainable synthesis of N-heterocycles," positioning this compound as a case study for eco-friendly methodologies.

In conclusion, 3-{octahydrocyclopenta[c]pyrrol-2-yl}-1-{pyrazolo[1,5-a]pyrazin-4-yl}azetidine represents a convergence of cutting-edge drug design and synthetic innovation. Its study addresses pressing industry questions while offering a template for future discoveries in small-molecule therapeutics.